Cas no 92666-05-2 (pent-2-yn-1-yl 4-methylbenzene-1-sulfonate)

• Product name: pent-2-yn-1-yl 4-methylbenzene-1-sulfonate
• CAS No: 92666-05-2
• MF: C₁₂H₁₄O₃S
• MW: 238.302762508392
• MDL: MFCD32761381
• CID: 800861
• PubChem ID: 11770515

pent-2-yn-1-yl 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• 2-Pentyn-1-ol,1-(4-methylbenzenesulfonate)
• 1-(p-Tosyloxy)-2-pentyne
• 2-hydroxy-toluene-4-sulfonic acid
• 2-Hydroxy-toluol-4-sulfonsaeure
• 2-pentyn-1-ol p-toluenesulfonate
• 3-ethylpropargyl tosylate
• 4-methyl-3-hydroxybenzenesulfonic acid
• Benzenesulfonic acid,3-hydroxy-4-methyl
• CH3CH2CCCH2OTs
• o-cresol-5-sulfonic acid
• pent-2-ynyl 4-methylbenzenesulfonate
• pent-2-ynyl p-toluenesulfonate
• toluene-4-sulfonic acid pent-2-ynyl ester
• toluene-4-sulphonic acid monohydrate
• tosylate of 2-pent-yn-1-ol
• pent-2-yn-1-yl 4-methylbenzene-1-sulfonate
• 2-pentyn-1-yl p-toluenesulfonate
• SCHEMBL1603835
• 92666-05-2
• VLHQNZIPSBLCKM-UHFFFAOYSA-N
• EN300-33232657
• 1-tosyloxy-2-pentyne

• MDL： MFCD32761381
• Inchi： InChI=1S/C12H14O3S/c1-3-4-5-10-15-16(13,14)12-8-6-11(2)7-9-12/h6-9H,3,10H2,1-2H3
• InChI Key： VLHQNZIPSBLCKM-UHFFFAOYSA-N
• SMILES： CCC#CCOS(=O)(=O)C1=CC=C(C=C1)C

Computed Properties

• Exact Mass: 238.06600
• Monoisotopic Mass: 238.06636548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.8Ų
• XLogP3: 2.6

Experimental Properties

• PSA: 51.75000
• LogP: 3.19450

pent-2-yn-1-yl 4-methylbenzene-1-sulfonate Security Information

pent-2-yn-1-yl 4-methylbenzene-1-sulfonate Customs Data

• HS CODE：2905290000
• Customs Data：

  China Customs Code:

  2905290000

  Overview:

  2905290000 Other unsaturated monohydric alcohols.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2905290000 unsaturated monohydric alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters